Cas no 136041-38-8 (Thymidine, 3'-O-(azidomethyl)-)

• Product Name: Thymidine, 3'-O-(azidomethyl)-
• CAS No: 136041-38-8
• MF: C₁₁H₁₅N₅O₅
• MW: 297.267301797867
• CID: 1244698
• PubChem ID: 14862112
• Update Time: 2025-04-20

Thymidine, 3'-O-(azidomethyl)- Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3'-O-(azidomethyl)-
• 3'-O-(Azidomethyl)-thymidine
• 3'-O-(Azidomethyl)-2'-deoxythymidine
• 136041-38-8
• 3'-O-(azidomethyl)thymidine
• SCHEMBL17685639
• 1-[(2R,4S,5R)-4-(azidomethoxy)-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• DFFIDJGOWPMNJQ-DJLDLDEBSA-N

• Inchi： 1S/C11H15N5O5/c1-6-3-16(11(19)14-10(6)18)9-2-7(8(4-17)21-9)20-5-13-15-12/h3,7-9,17H,2,4-5H2,1H3,(H,14,18,19)/t7-,8+,9+/m0/s1
• InChI Key： DFFIDJGOWPMNJQ-DJLDLDEBSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)OCN=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 297.10745
• Monoisotopic Mass: 297.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 136.86